Cas no 881994-37-2 (Butanedioic acid, bis(2-ethoxy-4-formylphenyl) ester)

• Product Name: Butanedioic acid, bis(2-ethoxy-4-formylphenyl) ester
• CAS No: 881994-37-2
• MF: C₂₂H₂₂O₈
• MW: 414.405287265778
• CID: 641451
• PubChem ID: 12189175
• Update Time: 2025-04-19

Butanedioic acid, bis(2-ethoxy-4-formylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, bis(2-ethoxy-4-formylphenyl) ester
• bis(2-ethoxy-4-formylphenyl) butanedioate
• bis(2-ethoxy-4-formylphenyl) succinate
• 881994-37-2
• DTXSID90479726

• Inchi： 1S/C22H22O8/c1-3-27-19-11-15(13-23)5-7-17(19)29-21(25)9-10-22(26)30-18-8-6-16(14-24)12-20(18)28-4-2/h5-8,11-14H,3-4,9-10H2,1-2H3
• InChI Key： GTDHHIQBJQKFGQ-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)OC1C=CC(C=O)=CC=1OCC)=O)C1C=CC(C=O)=CC=1OCC

Computed Properties

• Exact Mass: 414.13146766g/mol
• Monoisotopic Mass: 414.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų